Cas no 850568-48-8 (4-(3-Hydroxypropyl)phenylboronic acid)

• Product Name: 4-(3-Hydroxypropyl)phenylboronic acid
• CAS No: 850568-48-8
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD04973734
• CID: 719869
• PubChem ID: 5151342
• Update Time: 2024-12-09

4-(3-Hydroxypropyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [4-(3-Hydroxypropyl)phenyl]boronic acid
• 4-(3-Hydroxypropyl)Phenylboronic Acid
• 4-(3-Hydroxypropyl)benzeneboronic acid
• Boronic acid,B-[4-(3-hydroxypropyl)phenyl]-
• B-[4-(3-Hydroxypropyl)phenyl]boronic acid (ACI)
• Boronic acid, [4-(3-hydroxypropyl)phenyl]- (9CI)
• 4-(3-hydroxypropyl)benzeneboronic acid, AldrichCPR
• KCRVWMBFIDPDIF-UHFFFAOYSA-N
• [4-(3-hydroxypropyl)phenyl]boronicAcid
• AB21394
• CS-0145790
• BS-25899
• Boronic acid, [4-(3-hydroxypropyl)phenyl]-
• D97524
• 850568-48-8
• (4-(3-Hydroxypropyl)phenyl)boronic acid
• SCHEMBL103396
• MFCD04973734
• DTXSID60408866
• AKOS006222705
• 4-(3-Hydroxypropyl)phenylboronic acid

• MDL： MFCD04973734
• Inchi： 1S/C9H13BO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6,11-13H,1-2,7H2
• InChI Key： KCRVWMBFIDPDIF-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(CCCO)=CC=1)O

Computed Properties

• Exact Mass: 180.09600
• Monoisotopic Mass: 180.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 70-74
• Boiling Point: 329.6±44.0 °C at 760 mmHg
• Flash Point: 153.1±28.4 °C
• Refractive Index: 1.546
• PSA: 60.69000
• LogP: -0.70870
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(3-Hydroxypropyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives